N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide

• IUPAC Name: N-[3-[2-(4-fluorophenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• InChI: InChI=1S/C24H24FN3O4S2/c1-3-33(29,30)27-21-6-4-5-19(15-21)23-16-24(18-9-7-17(2)8-10-18)28(26-23)34(31,32)22-13-11-20(25)12-14-22/h4-15,24,27H,3,16H2,1-2H3
• InChI Key: NGDAXPNJNPBETL-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=C(C=C3)C)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O4S2
• Molecular Weight: 501.6 g/mol

Description

N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C24H24FN3O4S2 and its molecular weight is 501.59. The purity is usually 95%.
BenchChem offers high-quality N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

A series of sulfonamide derivatives, including compounds similar in structure to N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)ethanesulfonamide, have been synthesized and tested for their cytotoxic activities against various cancer cell lines. These compounds have shown potential as carbonic anhydrase (CA) inhibitors and possess interesting cytotoxic activities, which may be crucial for further anti-tumor activity studies (Gul et al., 2016). Furthermore, compounds with similar structural features have been evaluated for their anticancer and radiosensitizing effects, showing higher activity than doxorubicin in certain cases, which indicates their potential for development into therapeutic agents (Ghorab et al., 2015).

Antimicrobial Activity

Research has also been conducted on novel sulfonamide derivatives for their antimicrobial properties. For instance, new sulfonamides have been synthesized and tested against selected bacterial and fungal strains, demonstrating significant antimicrobial activities (Badgujar et al., 2018). These findings suggest the compound's potential in addressing microbial infections.

Enzyme Inhibition

Several studies have focused on the enzyme inhibitory properties of sulfonamide derivatives, targeting enzymes such as carbonic anhydrases (CA) and acetylcholinesterase (AChE). These compounds have been found to inhibit human cytosolic isoforms hCA I and II, and AChE enzyme, with low cytotoxicity and tumor selectivity, indicating their potential for therapeutic application in diseases where these enzymes are implicated (Ozgun et al., 2019).